Cas no 2172476-20-7 (1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one)

• Product Name: 1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one
• CAS No: 2172476-20-7
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6241415
• PubChem ID: 165838650
• Update Time: 2025-06-08

1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one
• 2172476-20-7
• EN300-1592251

• Inchi： 1S/C10H15NO2S/c1-7(2)4-5-9(12)8-6-14-11-10(8)13-3/h6-7H,4-5H2,1-3H3
• InChI Key： NFPUCBYWDUURIW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N1)OC)C(CCC(C)C)=O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one

Professional Introduction to Compound with CAS No. 2172476-20-7 and Product Name: 1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one

The compound identified by the CAS number 2172476-20-7 and the product name 1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a thiazole core appended to a branched aliphatic chain, has garnered attention due to its structural complexity and potential biological activity. The 3-methoxy substituent on the thiazole ring introduces a hydrophobic moiety that can influence solubility and metabolic stability, while the 4-methylpentan-1-one backbone provides a flexible alkyl group that may modulate binding interactions with biological targets.

In recent years, the exploration of heterocyclic compounds, particularly those incorporating thiazole scaffolds, has been extensively studied for their pharmacological properties. Thiazole derivatives are well-documented for their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of the 3-methoxy group in this compound suggests potential interactions with enzymes or receptors that are sensitive to small structural modifications. This feature is particularly relevant in drug discovery, where subtle changes in molecular architecture can significantly alter biological efficacy.

One of the most compelling aspects of this compound is its potential as a lead molecule in medicinal chemistry. The combination of the thiazole ring with the 4-methylpentan-1-one moiety creates a framework that could interact with multiple biological pathways. Current research indicates that thiazole derivatives exhibit diverse pharmacological effects by modulating key enzymes and signaling pathways involved in disease progression. For instance, studies have shown that certain thiazole-based compounds can inhibit kinases or other enzymes implicated in cancer cell proliferation. The structural features of 1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one make it a promising candidate for further investigation in this context.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the thiazole core requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the 3-methoxy group and the 4-methylpentan-1-one side chain demands expertise in multi-step synthetic routes. Advances in catalytic methods have enabled more efficient and sustainable synthesis of such complex molecules, reducing both cost and environmental impact.

In terms of biological evaluation, preliminary studies on derivatives of this class have revealed intriguing activities that warrant further exploration. For example, some thiazole-containing compounds have demonstrated potent inhibitory effects on bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. The 3-methoxy substituent may enhance binding affinity by optimizing spatial orientation relative to the enzyme active site. Similarly, computational modeling has suggested that modifications to the 4-methylpentan-1-one backbone could improve solubility and membrane permeability, critical factors for drug bioavailability.

The pharmaceutical industry continues to invest heavily in developing novel therapeutic agents based on heterocyclic scaffolds like thiazole due to their proven efficacy and structural versatility. The compound with CAS no. 2172476-20-7, specifically named 1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one, exemplifies how structural innovation can lead to new drug candidates. Its unique combination of functional groups positions it as a valuable scaffold for designing molecules with enhanced pharmacological properties.

Future directions in research may involve exploring analogs of this compound to optimize its biological activity further. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying key structural determinants responsible for observed pharmacological effects. Additionally, incorporation of modern analytical tools like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy will aid in elucidating molecular interactions at an atomic level.

The broader significance of this compound lies in its contribution to advancing our understanding of how small molecules interact with biological systems. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like these serve as essential building blocks for innovative drug design. The interplay between synthetic chemistry and medicinal chemistry exemplified by 1-(3-methoxy-1,2-thiazol-4-yl)-4-methylpentan-1-one underscores the collaborative nature of modern scientific research.

In conclusion, the compound identified by CAS no. 2172476-20-7 and named 1-(3-methoxy-1,2-thiazol-4-yll)-4-methylpentan-l-one represents a fascinating subject of study with potential applications across multiple therapeutic areas. Its unique structural features—particularly the presence of a thiazole ring substituted with a 3-methoxy group and connected to an aliphatic chain via a 4-methylpentan-l-one moiety—make it an attractive candidate for further pharmacological investigation. As research progresses, this molecule may contribute significantly to the development of novel therapeutic agents that address unmet medical needs.